2-(5-Carboxy-2-fluorophenyl)-4-hydroxypyridine, 95%

• IUPAC Name: 4-fluoro-3-(4-oxo-1H-pyridin-2-yl)benzoic acid
• InChI: InChI=1S/C12H8FNO3/c13-10-2-1-7(12(16)17)5-9(10)11-6-8(15)3-4-14-11/h1-6H,(H,14,15)(H,16,17)
• InChI Key: NDSGAJCGCMIZSF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)O)C2=CC(=O)C=CN2)F
• Molecular Formula: C12H8FNO3
• DSSTOX Substance ID: DTXSID50692656
• Molecular Weight: 233.19 g/mol
• CAS RN: 1261974-15-5

Description

2-(5-Carboxy-2-fluorophenyl)-4-hydroxypyridine (2-F-5-C-4-HP) is a chemical compound that is widely used in scientific research due to its unique properties and potential applications. This compound is a member of the pyridine family and has been studied for its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and possible future directions.

Mechanism of Action

2-(5-Carboxy-2-fluorophenyl)-4-hydroxypyridine, 95% is known to act as a ligand for metal ions. It binds to metal ions through its carboxyl group, forming a complex with the metal ion. This complex can then be used to catalyze organic reactions or to form new materials.
Biochemical and Physiological Effects
2-(5-Carboxy-2-fluorophenyl)-4-hydroxypyridine, 95% has been studied for its potential biochemical and physiological effects. It has been shown to have antioxidant activity, which may be beneficial in preventing certain diseases. It has also been shown to have anti-inflammatory and anti-cancer properties, which could be useful in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

2-(5-Carboxy-2-fluorophenyl)-4-hydroxypyridine, 95% has many advantages for lab experiments. It is relatively inexpensive, readily available, and easy to synthesize. It is also highly stable and can be used in a variety of reactions. However, it is important to note that 2-(5-Carboxy-2-fluorophenyl)-4-hydroxypyridine, 95% can be toxic in high concentrations, so it is important to use caution when handling and storing it.

Future Directions

2-(5-Carboxy-2-fluorophenyl)-4-hydroxypyridine, 95% has many potential future applications in scientific research. It could be used as a ligand for metal ions in the development of new materials, or it could be used as a catalyst in organic reactions. It could also be used in drug design, as it has been shown to have antioxidant, anti-inflammatory, and anti-cancer properties. Additionally, it could be used in the treatment of certain diseases, such as cancer and inflammation. Finally, it could be used to study the biochemical and physiological effects of certain compounds.

Synthesis Methods

2-(5-Carboxy-2-fluorophenyl)-4-hydroxypyridine, 95% can be synthesized through a two-step reaction. The first step involves the reaction of 2-fluorophenylacetic acid with 5-chloropyridine in the presence of a base such as potassium carbonate. This reaction produces 2-fluorophenyl-5-chloropyridine. The second step involves the reaction of 2-fluorophenyl-5-chloropyridine with 4-hydroxy-3-methoxybenzaldehyde in the presence of a base such as potassium carbonate. This reaction produces 2-(5-Carboxy-2-fluorophenyl)-4-hydroxypyridine, 95%.

Scientific Research Applications

2-(5-Carboxy-2-fluorophenyl)-4-hydroxypyridine, 95% is widely used in scientific research due to its unique properties and potential applications. It has been studied for its ability to act as a ligand for metal ions, its ability to form complexes with other molecules, and its potential use in drug design. It has also been studied for its ability to act as a catalyst in organic reactions and its potential use in the development of new materials.